4-Aminohippuric acid sodium salt hydrate
Description
4-Aminohippuric acid sodium salt hydrate, also known as Sodium 4-aminohippurate hydrate or Aminohippurate Sodium, is a derivative of hippuric acid . It is an amide derivative of the amino acid glycine and para-aminobenzoic acid . It is not naturally found in humans and needs to be IV infused before diagnostic use .
Synthesis Analysis
4-Aminohippuric acid is a liver metabolite of p-aminobenzoic acid (PABA). It is formed by the conjugation of PABA and glycine . The ability of the liver to convert PABA to PAH is a way of measuring liver function .Molecular Structure Analysis
The molecular formula of this compound is C9H9N2NaO3 . The molecular weight is 216.1691 .Chemical Reactions Analysis
Aminohippuric acid is filtered by the renal glomeruli and secreted into the urine by the proximal tubules . By measuring the amount of drug in the urine, it is possible to determine functional capacity and effective renal plasma flow .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 123-125°C . It is soluble in water (50 mg/ml), yielding a clear, colorless solution . It is also soluble in dilute hydrochloric acid (200 mg/ml, with decomposition) .Mechanism of Action
Future Directions
As a diagnostic agent, 4-Aminohippuric acid sodium salt hydrate is useful in medical tests involving the kidney, used in the measurement of renal plasma flow . It is also used to measure the functional capacity of the renal tubular secretory mechanism . Future research may continue to explore its uses in medical diagnostics and other potential applications.
properties
IUPAC Name |
sodium;2-[(4-aminobenzoyl)amino]acetate;hydrate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3.Na.H2O/c10-7-3-1-6(2-4-7)9(14)11-5-8(12)13;;/h1-4H,5,10H2,(H,11,14)(H,12,13);;1H2/q;+1;/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHEPGWSIUUSKAY-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NCC(=O)[O-])N.O.[Na+] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N2NaO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
94-16-6 |
Source
|
| Record name | Sodium 4-aminohippurate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.100 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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